Cas no 13090-20-5 (2a,6b-Diazacyclopenta[cd]pentalene)
![2a,6b-Diazacyclopenta[cd]pentalene structure](https://ossimg.kuujia.com/scimg/13500/13090-20-5x500.png)
13090-20-5 structure
Product Name:2a,6b-Diazacyclopenta[cd]pentalene
CAS No:13090-20-5
MF:C8H6N2
MW:130.146641254425
CID:185056
PubChem ID:21019585
Update Time:2025-04-19
2a,6b-Diazacyclopenta[cd]pentalene Chemical and Physical Properties
Names and Identifiers
-
- 2a,6b-Diazacyclopenta[cd]pentalene
- 8-Azacycl[2.2.2]azine
- CTK0H9450
- DTXSID60610220
- 13090-20-5
- SCHEMBL13404808
-
- Inchi： 1S/C8H6N2/c1-2-8-4-6-9-5-3-7(1)10(8)9/h1-6H
- InChI Key： MYPRJQFLVBPJIL-UHFFFAOYSA-N
- SMILES： N12C3=CC=C1C=CN2C=C3
Computed Properties
- Exact Mass: 130.053098200g/mol
- Monoisotopic Mass: 130.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 8.8Ų
2a,6b-Diazacyclopenta[cd]pentalene Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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